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Compound of Interest

Compound Name:
3,5-Bis(trifluoromethyl)benzyl

bromide

Cat. No.: B031081 Get Quote

For Immediate Reference: Treat 3,5-Bis(trifluoromethyl)benzyl bromide as a hazardous,

flammable, and corrosive material. All disposal procedures must comply with local, regional,

and national regulations. Personnel handling this substance must be properly trained and

equipped with appropriate personal protective equipment (PPE).

This guide provides essential safety and logistical information for the proper disposal of 3,5-
Bis(trifluoromethyl)benzyl bromide, a chemical widely used in pharmaceutical research and

development. Adherence to these procedures is critical to ensure the safety of laboratory

personnel and to maintain environmental compliance.

Chemical and Physical Properties
A summary of the key quantitative data for 3,5-Bis(trifluoromethyl)benzyl bromide is

presented below. This information is crucial for understanding its hazards and for making

informed decisions regarding its handling and disposal.
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Property Value Source

CAS Number 32247-96-4 [1][2]

Molecular Formula C₉H₅BrF₆ [3]

Physical State Liquid

Appearance Colorless to Yellow

Flash Point 26 °C / 78.8 °F (closed cup) [2]

Specific Gravity 1.670 - 1.675 g/mL at 25 °C [1][2]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, strong

reducing agents

[1]

Disposal Protocol: A Step-by-Step Guide
The following protocol outlines the necessary steps for the safe disposal of 3,5-
Bis(trifluoromethyl)benzyl bromide. This procedure is designed to minimize risk and ensure

compliance with regulatory standards.

Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure that all personnel are wearing the appropriate

PPE:

Eye Protection: Tight-sealing safety goggles and a face shield are mandatory.[4]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Body Protection: A flame-retardant lab coat and other protective clothing should be worn to

prevent skin exposure.[1]

Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated, a

respirator is required.[5]

Waste Collection and Storage
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Waste Classification: 3,5-Bis(trifluoromethyl)benzyl bromide waste is classified as

hazardous.[3]

Containers: Use only approved, properly labeled, and sealed containers for waste collection.

[1] Keep containers tightly closed in a dry, cool, and well-ventilated area, away from heat,

sparks, and open flames.[3]

Segregation: Do not mix this waste with other chemicals.[5] It is crucial to keep it separate

from incompatible materials such as strong oxidizing agents, acids, bases, and reducing

agents.[1]

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the affected area.

Ventilate: Ensure adequate ventilation.

Containment: For small spills, absorb the chemical with an inert absorbent material such as

sand, silica gel, or a universal binder.[3] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, sealed container for disposal.[3]

Decontamination: Clean the spill area thoroughly.

Final Disposal
Approved Facility: The disposal of 3,5-Bis(trifluoromethyl)benzyl bromide must be carried

out by a licensed and approved waste disposal plant.[1][3][6]

Regulatory Compliance: All disposal activities must be in strict accordance with all applicable

local, state, and federal regulations.[3][5]

Empty Containers: Empty containers retain product residue and are considered hazardous.

[3] They must be handled and disposed of in the same manner as the chemical itself.[5] Do

not reuse empty containers.
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Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for 3,5-
Bis(trifluoromethyl)benzyl bromide.
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Start: Waste Generation

Step 1: Don Appropriate
Personal Protective Equipment

Step 2: Collect Waste in
Designated, Labeled Container

Spill Occurred?

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Contain with Inert Material
3. Collect with Non-Sparking Tools

Yes

Step 3: Store Waste in a Cool,
Dry, Well-Ventilated Area
Away from Incompatibles

No

Step 4: Arrange for Transport
by a Licensed Waste Carrier

Step 5: Dispose of at an
Approved Hazardous Waste Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3,5-Bis(trifluoromethyl)benzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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